Cas no 28860-32-4 (2(1H)-Pyrimidinone,3,4-dihydro-4-imino-6-mercapto-1,3-dimethyl-)

2(1H)-Pyrimidinone,3,4-dihydro-4-imino-6-mercapto-1,3-dimethyl- structure
28860-32-4 structure
Product Name:2(1H)-Pyrimidinone,3,4-dihydro-4-imino-6-mercapto-1,3-dimethyl-
CAS No:28860-32-4
MF:C6H9N3OS
MW:171.220159292221
CID:240055
PubChem ID:12416044
Update Time:2025-04-19

2(1H)-Pyrimidinone,3,4-dihydro-4-imino-6-mercapto-1,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 2(1H)-Pyrimidinone,3,4-dihydro-4-imino-6-mercapto-1,3-dimethyl-
    • Uracil,6-imino-1,3-dimethyl-4-thio- (8CI)
    • 4-Imino-6-mercapto-1,3-dimethyl-3,4-dihydropyrimidin-2(1H)-one
    • 6-Amino-1,3-dimethyl-4-thioxo-3,4-dihydropyrimidin-2(1H)-one
    • 6506-84-9
    • 28860-32-4
    • Inchi: 1S/C6H9N3OS/c1-8-4(7)3-5(11)9(2)6(8)10/h3H,7H2,1-2H3
    • InChI Key: KIWONVUFMBLXSV-UHFFFAOYSA-N
    • SMILES: S=C1C=C(N)N(C)C(N1C)=O

Computed Properties

  • Exact Mass: 171.04677
  • Monoisotopic Mass: 171.04663309g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 81.7Ų

Experimental Properties

  • PSA: 47.4
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